tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate

• CAS No.: 2219378-98-8
• Molecular Formula: C12H18N2O4
• Molecular Weight: 254.3

Description

tert-Butyl 5,8-dioxo-2,6-diazaspiro[35]nonane-2-carboxylate is a synthetic organic compound with the molecular formula C12H18N2O4 It is characterized by a spirocyclic structure, which includes a diazaspiro nonane core with tert-butyl and dioxo functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often involve the use of solvents such as dichloromethane or tetrahydrofuran, and catalysts like triethylamine or pyridine to facilitate the formation of the spirocyclic structure .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they would likely involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing safety measures to handle the chemicals involved.

Chemical Reactions Analysis

Types of Reactions

tert-Butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional oxygen-containing functional groups.

Reduction: Reduction reactions can be used to modify the oxidation state of the compound.

Substitution: The tert-butyl and dioxo groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional carbonyl groups, while reduction could produce alcohols or amines.

Scientific Research Applications

tert-Butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and protein binding.

Industry: It may be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate involves its interaction with molecular targets such as enzymes and receptors. The spirocyclic structure allows it to fit into specific binding sites, potentially inhibiting or activating biological pathways. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• tert-Butyl 2,6-diazaspiro[3.5]nonane-6-carboxylate
• tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate
• tert-Butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate .

Uniqueness

What sets tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate apart from similar compounds is its specific combination of functional groups and spirocyclic structure. This unique arrangement allows for distinct chemical reactivity and potential biological activity, making it a valuable compound for research and development in various scientific fields .